Cas no 25054-53-9 (2H-1,3-benzodioxole-5-carbonyl chloride)

• Product Name: 2H-1,3-benzodioxole-5-carbonyl chloride
• CAS No: 25054-53-9
• MF: C₈H₅ClO₃
• MW: 184.576501607895
• MDL: MFCD00016904
• CID: 52624
• PubChem ID: 24863592
• Update Time: 2025-10-23

2H-1,3-benzodioxole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carbonyl chloride
• 3,4-Methylenedioxybenzoyl chloride
• Piperonyloyl chloride
• 1,3-benzodioxol-5-carbonyl chloride
• 2H-1,3-Benzodioxole-5-Carbonyl Chloride
• 3,4-methylenedioxobenzoyl chloride
• piperonylic acid chloride
• 3,4-(Methylenedioxy)benzoyl chloride
• E78045
• Benzo[d][1,3]dioxole-5-carbonyl chloride
• Piperonyloyl chloride, 99%
• DTXSID30370480
• 3,4-methylenedioxybenzoic acid chloride
• SCHEMBL144609
• 3,4-methylenedioxybenzoylchloride
• 1, 3-benzodioxole-5-carbonyl chloride
• ZRSGZIMDIHBXIN-UHFFFAOYSA-N
• FT-0606550
• AKOS005216456
• piperonoyl chloride
• AS-9973
• 25054-53-9
• MFCD00016904
• F2146-0483
• Benzo[1,3]dioxole-5-carbonyl chloride
• J-519724
• 3,4-methylenedioxy benzoyl chloride
• piperonyloylchloride
• J-015794
• BBL102185
• STL555984
• DB-010105
• Piperonylic chloride
• FP67698
• 627-884-6
• 2H-1,3-benzodioxole-5-carbonyl chloride

• MDL： MFCD00016904
• Inchi： 1S/C8H5ClO3/c9-8(10)5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H2
• InChI Key： ZRSGZIMDIHBXIN-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 183.99300
• Monoisotopic Mass: 183.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.3964 (estimate)
• Melting Point: 78-79 °C (lit.)
• Boiling Point: 155 °C/25 mmHg(lit.)
• Flash Point: 130.1 °C
• Refractive Index: 1.586
• PSA: 35.53000
• LogP: 1.79430
• Sensitiveness: Sensitive to humidity
• Solubility: Not available

2H-1,3-benzodioxole-5-carbonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S22-S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2H-1,3-benzodioxole-5-carbonyl chloride

Introduction to 2H-1,3-benzodioxole-5-carbonyl chloride (CAS No. 25054-53-9) and Its Applications in Modern Chemical Research

2H-1,3-benzodioxole-5-carbonyl chloride, identified by the chemical compound code CAS No. 25054-53-9, is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the benzodioxole class, a heterocyclic aromatic structure that has garnered significant attention due to its unique reactivity and broad spectrum of applications. The presence of a carbonyl chloride functional group enhances its utility as a synthetic building block, facilitating diverse chemical transformations.

The structure of 2H-1,3-benzodioxole-5-carbonyl chloride features a benzene ring fused with an oxygen-containing heterocycle, with a carbonyl chloride substituent at the 5-position. This configuration imparts remarkable reactivity, making it an invaluable reagent in the synthesis of complex molecules. The compound’s ability to undergo nucleophilic substitution reactions allows for the introduction of various functional groups, enabling the construction of intricate molecular frameworks.

In recent years, 2H-1,3-benzodioxole-5-carbonyl chloride has been extensively studied for its role in medicinal chemistry. Its derivatives have shown promise as intermediates in the development of novel therapeutic agents. For instance, researchers have explored its use in synthesizing benzodioxole-based scaffolds that exhibit pharmacological activity against a range of targets, including enzymes and receptors implicated in neurological disorders. The compound’s versatility has also been leveraged in designing agrochemical compounds with enhanced efficacy and environmental compatibility.

One of the most compelling aspects of CAS No. 25054-53-9 is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The carbonyl chloride moiety serves as an excellent electrophile, facilitating reactions such as Suzuki-Miyaura and Heck couplings. These transformations have been instrumental in constructing biaryl systems, which are prevalent in many bioactive molecules. The ability to seamlessly integrate 2H-1,3-benzodioxole-5-carbonyl chloride into these reactions underscores its importance as a synthetic tool.

Advances in catalytic systems have further expanded the applications of this compound. For example, recent studies have demonstrated its use in combination with transition metal catalysts to achieve highly regioselective transformations. Such methodologies have enabled the efficient synthesis of benzodioxole derivatives with tailored properties, opening new avenues for drug discovery and material science research.

The pharmaceutical industry has been particularly keen on exploring 2H-1,3-benzodioxole-5-carbonyl chloride due to its potential as a precursor for bioactive molecules. Researchers have reported its incorporation into kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Additionally, derivatives of this compound have been investigated for their antimicrobial properties, highlighting its broad therapeutic relevance.

In agrochemical research, the compound has been utilized to develop novel herbicides and fungicides. Its structural motif is well-suited for designing molecules that interact selectively with biological targets in plants, offering advantages over traditional agrochemicals in terms of potency and environmental safety. The growing demand for sustainable agricultural practices has further driven interest in CAS No. 25054-53-9 as a key intermediate.

The synthesis of 2H-1,3-benzodioxole-5-carbonyl chloride itself is an area of active investigation. Recent methodologies have focused on improving yields and reducing byproduct formation through optimized reaction conditions and catalysts. These advancements have made the compound more accessible for industrial applications, fostering its widespread use in research and development.

Future directions in the study of this compound may involve exploring its role in green chemistry initiatives. Researchers are increasingly seeking sustainable alternatives to traditional synthetic reagents, and 2H-1,3-benzodioxole-5-carbonyl chloride offers a promising platform for such endeavors. Its compatibility with catalytic systems that minimize waste and energy consumption aligns well with these goals.

In summary, 2H-1,3-benzodioxole-5-carbonyl chloride (CAS No. 25054-53-9) represents a cornerstone in modern chemical synthesis. Its unique structural features and reactivity make it indispensable in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this versatile intermediate, its significance is poised to grow even further, driving innovation across multiple scientific disciplines.